Cas no 7239-69-2 (1,2,5,6-tetrathiocane)
1,2,5,6-tetrathiocane structure
Product Name:1,2,5,6-tetrathiocane
1,2,5,6-tetrathiocane Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5,6-tetrathiocane
- DTXSID30345294
- SCHEMBL25228430
- 1,2,5,6-Tetrathiacyclooctane
- 7239-69-2
- AKINNVDGHCPCAP-UHFFFAOYSA-N
- 1,2,5,6-Tetrathiocyclooctane
-
- Inchi: 1S/C4H8S4/c1-2-6-8-4-3-7-5-1/h1-4H2
- InChI Key: AKINNVDGHCPCAP-UHFFFAOYSA-N
- SMILES: S1CCSSCCS1
Computed Properties
- Exact Mass: 183.95104
- Monoisotopic Mass: 183.951
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 40
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.318
- Boiling Point: 299.4°C at 760 mmHg
- Flash Point: 146.1°C
- PSA: 0
1,2,5,6-tetrathiocane Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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